Cas no 876729-99-6 (3-(2-fluorophenyl)propanehydrazide)

• Product Name: 3-(2-fluorophenyl)propanehydrazide
• CAS No: 876729-99-6
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 4276043
• Update Time: 2025-08-02

3-(2-fluorophenyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-fluoro-, hydrazide
• 3-(2-fluorophenyl)propanehydrazide

• Inchi： 1S/C9H11FN2O/c10-8-4-2-1-3-7(8)5-6-9(13)12-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： ADMKVBPDSCOICS-UHFFFAOYSA-N
• SMILES： C1(CCC(NN)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)propanehydrazide

Professional Introduction to Compound with CAS No. 876729-99-6 and Product Name 3-(2-fluorophenyl)propanehydrazide

3-(2-fluorophenyl)propanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 876729-99-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative, featuring a fluorophenyl moiety linked to a propyl chain, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of a fluorine atom at the para position of the phenyl ring introduces unique electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules.

The compound's structure, characterized by a hydrazide functional group, positions it as a valuable intermediate in the synthesis of more complex pharmacophores. Hydrazides are well-known for their reactivity in forming amides, ureas, and other heterocyclic systems, which are pivotal in drug development. The combination of these features makes 3-(2-fluorophenyl)propanehydrazide a compound of considerable interest for researchers exploring new therapeutic avenues.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorophenyl group in 3-(2-fluorophenyl)propanehydrazide aligns with this trend, offering potential advantages over non-fluorinated analogs. Studies have demonstrated that fluorine substitution can modulate the electronic properties of aromatic rings, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. These attributes are particularly valuable in designing drugs that require prolonged circulation or targeted delivery.

Moreover, the propanehydrazide moiety in this compound suggests its utility as a precursor in the synthesis of more intricate molecules. Hydrazides are frequently employed in transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal for constructing biaryl systems. The presence of a propyl chain provides additional flexibility for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

Recent advancements in computational chemistry have further highlighted the significance of 3-(2-fluorophenyl)propanehydrazide. Molecular modeling studies indicate that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound in drug discovery. The fluorine atom's ability to engage in halogen bonding has been particularly noted as a key interaction mechanism with certain protein receptors. This insight has guided researchers in optimizing the compound's structure for improved binding efficacy.

The hydrazide group also opens up possibilities for exploring its reactivity with electrophilic species, leading to the formation of diverse derivatives such as hydrazones or oximes. These derivatives have shown promise in various therapeutic applications, including antiviral and anticancer agents. The structural versatility of 3-(2-fluorophenyl)propanehydrazide makes it a valuable building block for generating libraries of compounds for high-throughput screening (HTS).

In the context of drug development pipelines, intermediates like 3-(2-fluorophenyl)propanehydrazide play a crucial role in bridging the gap between discovery and optimization phases. Their ability to be modified at multiple sites allows for rapid iteration and refinement of lead compounds. For instance, replacing the hydrazide group with other functional groups or introducing additional substituents on the phenyl ring can significantly alter the molecule's biological activity. Such modifications are often guided by structure-activity relationship (SAR) studies.

The synthetic pathways to 3-(2-fluorophenyl)propanehydrazide also warrant attention. Modern synthetic methodologies emphasize efficiency, scalability, and sustainability. Recent reports have described novel catalytic processes that enable the concise preparation of this compound from commercially available starting materials. These methods often involve palladium-catalyzed reactions or transition-metal-free approaches, which align with green chemistry principles by minimizing waste and reducing energy consumption.

The application of flow chemistry has further enhanced the synthesis of complex hydrazides like 3-(2-fluorophenyl)propanehydrazide. Continuous flow systems provide better control over reaction conditions, leading to higher yields and purities compared to traditional batch processes. This technology is particularly advantageous when scaling up production or when dealing with sensitive intermediates that require precise temperature or pressure control.

From a medicinal chemistry perspective, 3-(2-fluorophenyl)propanehydrazide represents an intriguing scaffold for developing drugs targeting neurological disorders. The combination of a fluorinated aromatic ring and an electrophilic hydrazide group suggests potential interactions with enzymes or receptors involved in neurodegenerative diseases such as Alzheimer's or Parkinson's. Preclinical studies have begun exploring analogs with similar structures to evaluate their therapeutic potential.

In conclusion,3-(2-fluorophenyl)propanehydrazide (CAS No. 876729-99-6) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features—comprising a fluorinated phenyl ring and a propylhydrazide moiety—make it a versatile intermediate for synthesizing bioactive molecules. The growing interest in fluorinated aromatic compounds underscores its importance as a building block for next-generation therapeutics.